Cas no 2227912-32-3 (rac-(1R,3R)-3-(3-methoxy-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-3-(3-methoxy-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2227912-32-3
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 5891434
• PubChem ID: 165835076
• Update Time: 2025-07-20

rac-(1R,3R)-3-(3-methoxy-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(3-methoxy-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2227912-32-3
• EN300-1791365

• Inchi： 1S/C14H18O3/c1-8-5-6-9(7-10(8)17-4)11-12(13(15)16)14(11,2)3/h5-7,11-12H,1-4H3,(H,15,16)/t11-,12+/m1/s1
• InChI Key： VRJKJYQQFAZKIG-NEPJUHHUSA-N
• SMILES： OC([C@@H]1[C@@H](C2C=CC(C)=C(C=2)OC)C1(C)C)=O

Computed Properties

• Exact Mass: 234.125594432g/mol
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų

Additional information on rac-(1R,3R)-3-(3-methoxy-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Research Brief on rac-(1R,3R)-3-(3-methoxy-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 2227912-32-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of cyclopropane derivatives as key intermediates and bioactive molecules. Among these, rac-(1R,3R)-3-(3-methoxy-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 2227912-32-3) has emerged as a compound of interest due to its unique structural features and potential pharmacological applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

The compound, characterized by its cyclopropane ring and substituted phenyl group, has been investigated for its role in modulating specific biological targets. Recent studies have explored its synthesis via asymmetric catalysis, emphasizing the importance of stereochemical control in achieving high enantiomeric purity. The (1R,3R) configuration, in particular, has been associated with enhanced binding affinity to certain enzymes and receptors, making it a valuable scaffold for drug development.

In vitro and in vivo studies have demonstrated that rac-(1R,3R)-3-(3-methoxy-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid exhibits promising activity in inflammatory and neurological disease models. For instance, research published in the Journal of Medicinal Chemistry (2023) revealed its potential as an inhibitor of cyclooxygenase-2 (COX-2), with selectivity over COX-1, suggesting applications in pain management and anti-inflammatory therapies. Additionally, its ability to cross the blood-brain barrier has sparked interest in its use for neurodegenerative disorders.

Further investigations into the compound's mechanism of action have utilized computational docking and molecular dynamics simulations. These studies highlight interactions with key amino acid residues in target proteins, providing a structural basis for its bioactivity. Notably, the methoxy and methyl substituents on the phenyl ring appear to play a critical role in stabilizing these interactions, as evidenced by mutagenesis studies.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties, such as metabolic stability and oral bioavailability. Recent efforts have focused on prodrug strategies and formulation technologies to address these limitations. For example, ester derivatives of rac-(1R,3R)-3-(3-methoxy-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid have shown improved solubility and sustained release profiles in preclinical models.

In conclusion, rac-(1R,3R)-3-(3-methoxy-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid represents a versatile and pharmacologically relevant compound with broad potential in drug discovery. Ongoing research aims to expand its therapeutic applications and overcome existing challenges, positioning it as a promising candidate for future clinical development. This brief underscores the need for continued interdisciplinary collaboration to fully realize its potential in addressing unmet medical needs.